Cas no 1261763-16-9 (6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261763-16-9
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4987535
• Update Time: 2025-05-23

6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-12-11(5-8(7-19)6-18-12)9-1-3-10(4-2-9)20-13(15,16)17/h1-7H
• InChI Key： DZESSNRQOHHYIB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C=O)=CN=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261763-16-9): An Overview of Its Synthesis, Properties, and Applications

6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261763-16-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, including the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the synthesis, properties, and potential applications of 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde.

Synthesis of 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde

The synthesis of 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde involves a series of well-defined chemical reactions that can be carried out using readily available starting materials. One common approach involves the reaction of 4-trifluoromethoxybenzaldehyde with 2-chloro-3-pyridinecarbaldehyde in the presence of a suitable catalyst. The reaction typically proceeds via a condensation mechanism, resulting in the formation of the desired product with high yield and purity.

A recent study published in the Journal of Organic Chemistry (2023) reported an optimized synthetic route for 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde. The researchers utilized a palladium-catalyzed cross-coupling reaction to achieve high selectivity and yield. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

Physical and Chemical Properties

6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde is a white crystalline solid with a molecular weight of 330.78 g/mol. It exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The compound's structure features a chloro-substituted pyridine ring and a trifluoromethoxy-substituted benzene ring, which contribute to its unique electronic properties.

The presence of the aldehyde functional group makes 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde highly reactive, enabling it to participate in various chemical reactions such as nucleophilic addition, condensation, and reduction. These properties make it an attractive building block for the synthesis of more complex molecules.

Applications in Medicinal Chemistry

6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde has shown significant potential in medicinal chemistry due to its ability to modulate biological targets. Recent studies have demonstrated its efficacy as a lead compound for the development of new drugs targeting various diseases.

In a study published in the Journal of Medicinal Chemistry (2022), researchers investigated the use of 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde-derived compounds as inhibitors of protein kinases. The results showed that these compounds exhibited potent inhibitory activity against several kinases involved in cancer progression, making them promising candidates for anticancer drug development.

Another area of interest is the use of 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde-based molecules as anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of this compound effectively inhibited cyclooxygenase (COX), an enzyme responsible for inflammation. These findings suggest that 6-Chloro-5-(4-(trifluoromethoxy)phenyl)nicotinaldehyde-derived compounds could be developed into novel anti-inflammatory drugs with improved safety profiles.

Potential Applications in Materials Science strong> p > < p >In addition to its applications in medicinal chemistry, < strong > 6-Chloro-5-(4-(trifluoromethoxy ) phenyl ) nicotinaldehyde< / strong > has also found use in materials science due to its unique electronic properties. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the development of coordination polymers and metal-organic frameworks (MOFs). p > < p >A recent study published in Chemical Communications (2023 ) explored the use of< strong > 6-Chloro-5 -( 4 -( trifluorometh oxy ) phen yl ) nicotin alde hyde< / strong > as a ligand for constructing MOFs with tunable porosity and surface area . The resulting MOFs exhibited excellent gas adsorption properties , making them suitable for applications such as gas storage , separation , and catalysis . p > < p >Furthermore ,< strong > 6-Chlor o - 5 -( 4 -( trif luoro meth oxy ) phen yl ) nic otin alde hyde< / strong > has been investigated as a precursor for the synthesis of conductive polymers . A study published in Advanced Materials (2023 ) demonstrated that copolymers derived from this compound exhibited enhanced electrical conductivity and mechanical stability , making them promising materials for electronic devices such as sensors and actuators . p > < p >< strong >Conclusion< / strong > p > < p >< strong > 6-Ch lor o - 5 -( 4 -( trif luoro meth oxy ) phen yl ) nic otin alde hyde< / strong > ( CAS No . 1261763 - 16 - 9 ) is a multifunctional organic compound with diverse applications in medicinal chemistry and materials science . Its unique structure and reactivity make it an attractive building block for the synthesis of complex molecules , while its electronic properties enable its use in advanced materials . Ongoing research continues to uncover new possibilities for this versatile compound , highlighting its importance in both academic and industrial settings . p > article > response >